Cas no 55417-64-6 (Ethyl 3-(4-bromophenyl)-2-cyanobut-2-enoate)

• Product Name: Ethyl 3-(4-bromophenyl)-2-cyanobut-2-enoate
• CAS No: 55417-64-6
• MF: C₁₃H₁₂BrNO₂
• MW: 294.143882751465
• CID: 5032487
• Update Time: 2025-11-01

Ethyl 3-(4-bromophenyl)-2-cyanobut-2-enoate Chemical and Physical Properties

Names and Identifiers

• ethyl 3-(4-bromophenyl)-2-cyanobut-2-enoate
• Ethyl 3-(4-bromophenyl)-2-cyanobut-2-enoate

• Inchi： 1S/C13H12BrNO2/c1-3-17-13(16)12(8-15)9(2)10-4-6-11(14)7-5-10/h4-7H,3H2,1-2H3/b12-9+
• InChI Key： ASDNBQXYDPUCHU-FMIVXFBMSA-N
• SMILES： BrC1C=CC(=CC=1)/C(/C)=C(\C#N)/C(=O)OCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 359
• XLogP3: 3.8
• Topological Polar Surface Area: 50.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Cinnamic acid esters

Additional information on Ethyl 3-(4-bromophenyl)-2-cyanobut-2-enoate

Ethyl 3-(4-bromophenyl)-2-cyanobut-2-enoate: A Comprehensive Overview

Ethyl 3-(4-bromophenyl)-2-cyanobut-2-enoate, identified by the CAS number 55417-64-6, is a significant compound in the field of organic chemistry. This compound has garnered attention due to its unique structural properties and potential applications in various scientific domains. The molecule consists of a substituted enoate group with a bromophenyl substituent, making it a versatile building block for further chemical modifications.

The synthesis of Ethyl 3-(4-bromophenyl)-2-cyanobut-2-enoate involves a series of well-established organic reactions, including nucleophilic substitutions and conjugate additions. Recent advancements in catalytic methods have enhanced the efficiency and selectivity of its production, aligning with the growing demand for sustainable chemical processes. Researchers have explored the use of transition metal catalysts to facilitate these reactions, thereby reducing reaction times and improving yields.

One of the most notable applications of this compound lies in its role as an intermediate in drug discovery. The presence of the bromine atom at the para position of the phenyl ring introduces unique electronic properties, making it an ideal candidate for exploring bioisosteric replacements in medicinal chemistry. Studies have shown that Ethyl 3-(4-bromophenyl)-2-cyanobut-2-enoate can be effectively utilized in the synthesis of potential anti-inflammatory and antitumor agents.

Moreover, Ethyl 3-(4-bromophenyl)-2-cyanobut-2-enoate has demonstrated promising results in polymer chemistry. Its enoate functionality allows for controlled polymerization under specific conditions, leading to the development of novel materials with tailored mechanical and thermal properties. Recent research has focused on incorporating this compound into biodegradable polymers, addressing the increasing need for environmentally friendly materials.

In terms of spectroscopic analysis, Ethyl 3-(4-bromophenyl)-2-cyanobut-2-enoate exhibits distinct UV-vis absorption bands due to its conjugated system. These spectral characteristics make it a valuable tool in analytical chemistry for detecting trace amounts of related compounds in complex mixtures. Advanced techniques such as high-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) have been employed to confirm its structure and purity.

The stability and reactivity of Ethyl 3-(4-bromophenyl)-2-cyanobut-2-enoate under various conditions have been extensively studied. It has been found that the compound is relatively stable under ambient conditions but undergoes rapid transformations under acidic or basic catalysis, making it suitable for reversible chemical processes. These findings have implications for its use in dynamic covalent chemistry and adaptive materials.

Recent breakthroughs in computational chemistry have enabled detailed molecular modeling of Ethyl 3-(4-bromophenyl)-2-cyanobut-2-enoate at the quantum mechanical level. These simulations provide insights into its electronic structure, reaction mechanisms, and potential interactions with biological systems. Such computational studies are pivotal for predicting its behavior in diverse chemical environments without extensive experimental work.

In conclusion, Ethyl 3-(4-bromophenyl)-2-cyanobut-2-enolate continues to be a focal point in modern organic chemistry due to its structural versatility and functional diversity. Its applications span across drug discovery, materials science, and analytical chemistry, with ongoing research uncovering new avenues for its utilization. As scientific advancements continue to unfold, this compound is poised to play an even more significant role in shaping future innovations.